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Compound of Interest

Compound Name: NSC 107512

Cat. No.: B10829455

Technical Support Center: NSC 107512

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of NSC 107512.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the recommended solvent for preparing a stock solution of NSC 1075127

For initial stock solutions, Dimethyl Sulfoxide (DMSO) is commonly used. A stock solution of
42.5 mg/mL in DMSO can be prepared.

Q2: My NSC 107512 is not dissolving completely in the recommended solvent. What should |
do?

If you observe precipitation or incomplete dissolution, gentle heating and/or sonication can be
used to aid in dissolving the compound.[1] Ensure the solution becomes clear before use.

Q3: I'm preparing NSC 107512 for an in vivo experiment and I'm seeing precipitation. What are
the recommended solvent systems?

For in vivo experiments, it is crucial to use a biocompatible solvent system and to prepare the
working solution fresh on the day of use.[1] Here are three recommended solvent systems that
yield a clear solution of at least 4.25 mg/mL:[1]
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e Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
e Protocol 2: 10% DMSO, 90% (20% SBE--CD in Saline)
e Protocol 3: 10% DMSO, 90% Corn Ol

If precipitation occurs during the preparation of these formulations, gentle heating and/or
sonication can be applied to facilitate dissolution.[1]

Q4: How should | store my NSC 107512 stock solution?

Prepared stock solutions in solvent should be aliquoted to avoid repeated freeze-thaw cycles.
[1] For long-term storage, store at -80°C for up to 6 months. For shorter-term storage, -20°C for
up to 1 month is recommended.[1] It is also advised to protect the solution from light and store
it under nitrogen.[1]

Q5: Can | use a working solution that was prepared a few days ago for my in vivo experiment?

It is strongly recommended to prepare working solutions for in vivo experiments freshly on the
same day of use to ensure stability and efficacy.[1]

Quantitative Solubility Data

Solvent System Achievable Concentration Resulting Solution

10% DMSO, 40% PEG300,

, = 4.25 mg/mL Clear solution
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- )
) ) = 4.25 mg/mL Clear solution
B-CD in Saline)
10% DMSO, 90% Corn Oil > 4.25 mg/mL Clear solution

Detailed Experimental Protocols

Preparation of 1 mL in vivo Working Solution (Protocol 1 Example):

o Start with a 42.5 mg/mL stock solution of NSC 107512 in DMSO.
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« In a sterile microcentrifuge tube, add 400 uL of PEG300.

e To the PEG300, add 100 pL of the 42.5 mg/mL NSC 107512 stock solution in DMSO and mix
thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix until uniform.
e Add 450 pL of saline to bring the total volume to 1 mL.

» Vortex the solution until it is clear. If any precipitation is observed, gently warm the tube or
sonicate the solution until all solid is dissolved.

Visual Guides

Click to download full resolution via product page
Caption: Troubleshooting workflow for NSC 107512 solubility issues.

NSC 107512 is a potent inhibitor of cyclin-dependent kinase 9 (CDK9).[1] CDKO9 is a key
component of the positive transcription elongation factor b (P-TEFb), which phosphorylates the
C-terminal domain of RNA Polymerase Il, leading to productive transcription elongation.
Inhibition of CDK9 by NSC 107512 leads to a decrease in the transcription of short-lived anti-
apoptotic proteins, such as Mcl-1, resulting in the induction of apoptosis, particularly in cancer
cells that are highly dependent on this pathway for survival.[1]
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Caption: Simplified signaling pathway of NSC 107512 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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